Cas no 1171565-50-6 (2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid)

• Product Name: 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid
• CAS No: 1171565-50-6
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• MDL: MFCD09834196
• CID: 3159224
• PubChem ID: 25248119
• Update Time: 2025-06-30

2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetic acid
• 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid

• MDL： MFCD09834196
• Inchi： 1S/C13H12N4O2/c1-16-7-6-10(15-16)13-14-9-4-2-3-5-11(9)17(13)8-12(18)19/h2-7H,8H2,1H3,(H,18,19)
• InChI Key： NWJLMPQODVXEPU-UHFFFAOYSA-N
• SMILES： OC(CN1C(C2C=CN(C)N=2)=NC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Additional information on 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid

Introduction to 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid (CAS No. 1171565-50-6)

2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid, also known by its CAS number 1171565-50-6, is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antifungal, antiviral, and anticancer properties. The inclusion of a pyrazole moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid is characterized by a benzimidazole core linked to a pyrazole ring through an acetic acid group. This structural arrangement confers the compound with unique physicochemical properties, such as high solubility in polar solvents and good membrane permeability. These properties are crucial for optimizing the compound's bioavailability and efficacy in vivo.

Recent studies have highlighted the potential of 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis, thereby inhibiting fungal growth and proliferation.

In addition to its antifungal properties, 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound selectively targets and inhibits the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism underlying this anticancer activity is thought to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

The pharmacokinetic profile of 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid has also been extensively studied. Preclinical data indicate that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability, low plasma protein binding, and a long half-life. These characteristics make it an attractive candidate for further development as an orally administered therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the stability and delivery of 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid. For example, esterification of the carboxylic acid group has been shown to increase the compound's stability in acidic environments, such as the stomach, while maintaining its biological activity upon hydrolysis in physiological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid in treating various diseases. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients with minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, 2-(1-Methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-ylacetic Acid (CAS No. 1171565-50-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.